Cas no 13096-52-1 (11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate)
11-Dehydro-6β,17-dihydroxy-corticosterone 21-Acetate is a synthetic corticosteroid derivative with notable structural modifications that influence its biological activity. The presence of the 6β-hydroxy and 17-hydroxy groups, along with the 21-acetate moiety, enhances its stability and modulates its glucocorticoid or mineralocorticoid receptor affinity. This compound is primarily utilized in research settings to study steroid metabolism, receptor interactions, and anti-inflammatory mechanisms. Its well-defined structure allows for precise investigations into structure-activity relationships (SAR) of corticosteroid analogs. The 21-acetate group improves lipophilicity, facilitating membrane permeability in experimental models. Researchers value this derivative for its utility in probing enzymatic pathways, such as 11β-hydroxysteroid dehydrogenase (11β-HSD) activity, and exploring potential therapeutic applications.
13096-52-1 structure
Product Name:11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate
CAS No:13096-52-1
MF:C23H30O7
MW:418.480107784271
CID:212773
PubChem ID:225759
Update Time:2025-05-28
11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,11,20-trione,6b,17,21-trihydroxy-, 21-acetate(7CI,8CI)
- [2-(6,17-dihydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
- 21-O-Acetyl 6
- A)-21-(Acetyloxy)-6,11,17-trihydroxy-pregn-4-ene-3,20-dione
- A,11
- A,17,21-Tetrahydroxy-pregn-4-ene-3,20-dione 21-Acetate
- A,17-Dihydroxy-corticosterone 21-Acetate
- A-Hydroxy Cortisol
- 11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate
- NSC15477
- NSC-15477
- 6,17-Dihydroxy-3,11,20-trioxopregn-4-en-21-yl acetate
- 13096-52-1
- DTXSID30926986
-
- Inchi: 1S/C23H30O7/c1-12(24)30-11-19(28)23(29)7-5-15-14-9-17(26)16-8-13(25)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h8,14-15,17,20,26,29H,4-7,9-11H2,1-3H3/t14-,15-,17+,20+,21-,22-,23-/m0/s1
- InChI Key: UBNPPKCODLQETN-RWWZUALXSA-N
- SMILES: O[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3C[C@H](C4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O)O
Computed Properties
- Exact Mass: 418.1992
- Monoisotopic Mass: 418.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 860
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 620.7°Cat760mmHg
- Flash Point: 213.2°C
- Refractive Index: 1.58
- PSA: 117.97
- LogP: 1.53140
11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D230308-25mg |
11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate |
13096-52-1 | 25mg |
$ 483.00 | 2023-09-08 | ||
| TRC | D230308-50mg |
11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate |
13096-52-1 | 50mg |
$ 942.00 | 2023-09-08 | ||
| TRC | D230308-100mg |
11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate |
13096-52-1 | 100mg |
$ 1679.00 | 2023-09-08 |
11-Dehydro-6b,17-dihydroxy-corticosterone 21-Acetate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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